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Compound of Interest

Compound Name: 1-Heptadecanol

Cat. No.: B10831720 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides comprehensive guidance on the

personal protective equipment (PPE), handling procedures, and disposal of 1-Heptadecanol, a
long-chain saturated fatty alcohol. Adherence to these protocols will minimize risks and

streamline laboratory workflows.

While 1-Heptadecanol is generally not classified as a hazardous substance under the Globally

Harmonized System (GHS), some suppliers' safety data sheets (SDS) indicate potential for

mild skin and eye irritation.[1] Therefore, adopting a cautious approach to handling is

recommended.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Heptadecanol, compiled from

various safety data sheets and chemical databases.
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Property Value

CAS Number 1454-85-9

Molecular Formula C₁₇H₃₆O

Molecular Weight 256.47 g/mol

Appearance White to light yellow powder or crystals

Melting Point 51-55 °C (lit.)

Boiling Point 308.5 °C

Flash Point >230 °F (>110 °C)

Solubility
Insoluble in water; soluble in chloroform and hot

methanol

Vapor Pressure <0.01 mmHg @ 20°C

Operational Plan: Handling and Disposal of 1-
Heptadecanol
This operational plan outlines the necessary engineering controls, administrative controls, and

personal protective equipment to ensure the safe handling of 1-Heptadecanol from receipt to

disposal.

Engineering Controls
Ventilation: Work in a well-ventilated laboratory. Use of a chemical fume hood is

recommended when handling large quantities or when there is a potential for generating

dust.

Eye Wash and Safety Shower: Ensure that a functioning eyewash station and safety shower

are readily accessible in the immediate work area.

Administrative Controls
Training: All personnel handling 1-Heptadecanol must be trained on the procedures outlined

in this document and be familiar with the location and content of the Safety Data Sheet
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(SDS).

Labeling: Ensure all containers of 1-Heptadecanol are clearly labeled with the chemical

name and any potential hazard warnings.

Housekeeping: Maintain a clean and organized workspace. Clean up any spills immediately

according to the procedures outlined below. Avoid the accumulation of dust.

Personal Protective Equipment (PPE)
The following PPE is required for handling 1-Heptadecanol:

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

Skin Protection:

Gloves: Wear nitrile gloves for incidental contact. For prolonged or immersive contact,

consult the glove manufacturer's chemical resistance data. Double-gloving may be

appropriate in some situations.

Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin

from potential contamination.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required. If there is a potential for significant dust

generation, a NIOSH-approved N95 dust mask should be worn.

Step-by-Step Handling Procedures
Preparation:

Don the appropriate PPE as outlined above.

Prepare the work area by ensuring it is clean and uncluttered. If necessary, line the work

surface with absorbent, disposable bench paper.

Weighing and Transferring:
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When weighing, use a balance in a well-ventilated area or within a fume hood to minimize

dust exposure.

Transfer the solid material carefully to avoid generating dust. Use a spatula or other

appropriate tool.

In Case of a Spill:

For small spills, sweep up the solid material carefully to avoid creating dust. Place the

spilled material in a sealed container for disposal.

Clean the spill area with soap and water.

For large spills, evacuate the area and follow your institution's emergency procedures.

Storage:

Store 1-Heptadecanol in a tightly closed container in a cool, dry, and well-ventilated area.

Keep it away from strong oxidizing agents and sources of ignition.

Disposal Plan
1-Heptadecanol is not typically classified as a hazardous waste. However, disposal

procedures must comply with local, state, and federal regulations.

Waste Collection:

Collect excess solid 1-Heptadecanol in a clearly labeled, sealed container.

Disposal Route:

For non-hazardous solid chemical waste, disposal in the regular laboratory trash may be

permissible, provided the waste is securely contained and this practice aligns with

institutional policies.[2][3]

Crucially, always consult and adhere to your institution's specific guidelines for chemical

waste disposal. Do not dispose of solid chemicals down the sink.[4]
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Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent (e.g., ethanol or

acetone). The rinsate should be collected and disposed of as chemical waste. Once

cleaned, the container can often be disposed of as regular trash after defacing the label.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 1-
Heptadecanol in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Heptadecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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